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Compound of Interest

Compound Name: Ferric Phosphate

Cat. No.: B078767 Get Quote

This technical guide provides comprehensive information on the chemical identification and

safety profile of ferric phosphate, tailored for researchers, scientists, and drug development

professionals.

Chemical Identification
Ferric phosphate is an inorganic compound that can exist in various hydrated forms. The most

common forms, along with their Chemical Abstracts Service (CAS) numbers, are detailed

below.
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Chemical
Name

Synonyms CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Ferric phosphate

(anhydrous)

Iron(III)

phosphate,

Ferric

orthophosphate

10045-86-0[1][2]

[3]
FePO₄ 150.82[1]

Ferric phosphate

dihydrate

Iron(III)

phosphate

dihydrate

13463-10-0[3] FePO₄·2H₂O 186.85

Ferric phosphate

tetrahydrate

Iron(III)

phosphate

tetrahydrate

31096-47-6 FePO₄·4H₂O 222.88

Safety Data
The safety profile of ferric phosphate can vary slightly depending on its hydration state and

the specific data source. The following tables summarize the key physical, chemical, and

toxicological properties based on available safety data sheets (SDS).

Physical and Chemical Properties
Property

Anhydrous Ferric
Phosphate

Ferric Phosphate
Dihydrate

Ferric Phosphate
Tetrahydrate

Appearance
Yellowish-white to

buff-colored powder
Yellow-brown solid Yellow-white powder

Odor Odorless Not specified Not specified

Melting Point >450 °C (>842 °F) 250 °C (decomposes) Not available

Boiling Point Not available Not available 158°C at 760 mmHg

Solubility in Water Insoluble
0.642 g/100 mL (100

°C)
Insoluble

Density 2.87 g/cm³ 2.87 g/cm³ (20 °C) Not available
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Toxicological Data and Hazard Information
The toxicological data for ferric phosphate is not extensively detailed in all sources, with some

safety data sheets stating that the toxicological properties have not been thoroughly

investigated. However, based on available information, it is generally considered to have low

toxicity.

Hazard Classification Details

GHS Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.

Acute Toxicity

Considered to have very low toxicity when

ingested. However, excessive consumption can

lead to stomach upset.

Skin Corrosion/Irritation May cause slight skin irritation.

Eye Damage/Irritation May cause slight eye irritation.

Carcinogenicity

No components of this product present at levels

greater than or equal to 0.1% are identified as

probable, possible or confirmed human

carcinogens by IARC.

Experimental Protocols: Safe Handling and
Emergency Procedures
Detailed experimental protocols for the synthesis or toxicological testing of ferric phosphate
are not readily available in the public domain. However, the following procedures for safe

handling, storage, and emergency response are compiled from various safety data sheets and

should be strictly adhered to in a laboratory or research setting.

Handling and Storage
Handling:

Ventilation: Use in a well-ventilated area. If dust is generated, use local exhaust ventilation.
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Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or goggles.

Hand Protection: Wear impervious gloves.

Body Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-

approved respirator.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in handling

areas. Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water. Seek

medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a physician or poison control center immediately.

Spill Response:
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Handling section). Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed

container for disposal. Avoid generating dust. Clean the affected area with soap and water.

Visualizations
GHS Hazard Classification of Ferric Phosphate
The following diagram illustrates the Globally Harmonized System (GHS) hazard classifications

associated with ferric phosphate.

Ferric Phosphate

GHS Hazard Statements

Ferric Phosphate

H315
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Leads to

H319
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May cause respiratory irritation
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b078767?utm_src=pdf-body
https://www.benchchem.com/product/b078767?utm_src=pdf-body
https://www.benchchem.com/product/b078767?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: GHS Hazard Statements for Ferric Phosphate.

Workflow for Ferric Phosphate Spill Response
This diagram outlines the logical workflow for responding to a spill of ferric phosphate in a

laboratory setting.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Prevent spreading and entry into drains)

Clean Up Spill
(Sweep solids, avoid dust)

Dispose of Waste
(In a sealed, labeled container)

Decontaminate Area
(Wash with soap and water)

Spill Response Complete

Click to download full resolution via product page

Caption: Ferric Phosphate Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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